Cas no 2470438-26-5 (3-(Dimethylphosphoryl)-3-phenylpropan-1-amine)

• Product Name: 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine
• CAS No: 2470438-26-5
• MF: C₁₁H₁₈NOP
• MW: 211.240483760834
• MDL: MFCD32710601
• CID: 5680455
• PubChem ID: 155819901
• Update Time: 2025-06-15

3-(Dimethylphosphoryl)-3-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylphosphoryl)-3-phenylpropan-1-amine
• EN300-26674099
• 2470438-26-5
• 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine

• MDL： MFCD32710601
• Inchi： 1S/C11H18NOP/c1-14(2,13)11(8-9-12)10-6-4-3-5-7-10/h3-7,11H,8-9,12H2,1-2H3
• InChI Key： HRUPMAOCQXBKHJ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C(C1C=CC=CC=1)CCN)=O

Computed Properties

• Exact Mass: 211.112601195g/mol
• Monoisotopic Mass: 211.112601195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine

Introduction to 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine (CAS No: 2470438-26-5)

3-(Dimethylphosphoryl)-3-phenylpropan-1-amine is a sophisticated organic compound characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2470438-26-5, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its potential applications in drug development and biochemical interactions. The presence of both a dimethylphosphoryl group and a phenyl moiety in its molecular framework imparts distinct chemical properties that make it a subject of intense study.

The molecular structure of 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine consists of a propyl backbone substituted with a dimethylphosphoryl group at the third carbon atom and a phenyl ring also at the third carbon position. This arrangement creates a highly reactive and versatile scaffold that can interact with various biological targets. The compound’s amine functionality further enhances its potential as a pharmacophore, enabling it to participate in hydrogen bonding and other forms of molecular recognition essential for drug-receptor interactions.

In recent years, there has been a surge in research focusing on phosphorylated compounds due to their diverse biological activities. Phosphorylation is a critical post-translational modification in cellular processes, influencing enzyme activity, signal transduction, and metabolic pathways. The dimethylphosphoryl group in 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine mimics such phosphorylated residues, making it a valuable tool for studying enzyme mechanisms and developing inhibitors or modulators targeting phosphorylation-dependent pathways.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The phenyl ring, a common feature in many psychoactive drugs, suggests that 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine may interact with central nervous system receptors. Preliminary studies have indicated that structurally similar compounds can influence serotonin and dopamine pathways, which are implicated in mood regulation, cognitive function, and neurodegenerative diseases. While more research is needed to fully elucidate the pharmacological profile of CAS No 2470438-26-5, these findings are promising for the development of novel therapeutic agents.

The synthesis of 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and phosphorylation methods under mild conditions, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s complexity but also showcase the advancements in organic chemistry that enable the creation of complex molecular architectures.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions of 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine with biological targets. By utilizing quantum mechanical calculations and molecular dynamics simulations, researchers can predict binding affinities, identify key interaction sites, and design derivatives with enhanced efficacy. These computational approaches complement experimental work by providing insights into the compound’s behavior at an atomic level.

The potential applications of CAS No 2470438-26-5 extend beyond pharmaceuticals into agrochemicals and material science. Phosphorylated compounds often exhibit stability under various environmental conditions, making them suitable for use as additives or intermediates in industrial processes. Additionally, their ability to form coordination complexes with metals suggests applications in catalysis and material design.

In conclusion, 3-(Dimethylphosphoryl)-3-phenylpropan-1-amine represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and mechanisms associated with this compound, it is likely to play an increasingly significant role in advancing both therapeutic interventions and fundamental scientific understanding.